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Compound of Interest

Compound Name: Curcumaromin A

Cat. No.: B15593538

Curcumaromin A: A Technical Guide for
Researchers

CAS Number: 1810034-38-8

Chemical Name: (1E,4Z,6E)-5-hydroxy-7-[4-hydroxy-3-[(1R,6R)-3-methyl-6-propan-2-
ylcyclohex-2-en-1-yl|phenyl]-1-(4-hydroxyphenyl)hepta-1,4,6-trien-3-one

Introduction

Curcumaromin A is a curcuminoid isolated from the rhizomes of Curcuma aromatica Salisb.
As a member of the curcuminoid family, it shares a structural resemblance to curcumin, a well-
studied natural compound with a wide range of biological activities. This technical guide
provides a comprehensive overview of Curcumaromin A, focusing on its chemical properties,
biological activities, and the experimental methodologies used to elucidate its functions. This
document is intended for researchers, scientists, and professionals in the field of drug
development who are interested in the therapeutic potential of this natural product.

Chemical Structure and Properties

Curcumaromin A possesses a unique chemical structure that distinguishes it from other
curcuminoids. The molecule features a diarylheptanoid backbone with a distinctive
cyclohexene moiety.
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Table 1: Physicochemical Properties of Curcumaromin A

Property Value Source
CAS Number 1810034-38-8 N/A
Molecular Formula C29H3204 N/A
Molecular Weight 444.57 g/mol N/A
Appearance Orange powder N/A

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl N/A
Acetate, DMSO, Acetone

Biological Activities and Signaling Pathways

Curcumaromin A has demonstrated significant potential in modulating key cellular signaling
pathways involved in inflammation and intestinal homeostasis.

Amelioration of Inflammatory Bone Loss

Curcumaromin A has been shown to mitigate bone loss in lipopolysaccharide (LPS)-induced
inflammatory osteolysis. This protective effect is mediated through the regulation of the
Reactive Oxygen Species (ROS) mediated p38/PI3K signaling pathway.
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¢ To cite this document: BenchChem. ["Curcumaromin A" chemical structure and CAS number
1810034-38-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593538#curcumaromin-a-chemical-structure-and-
cas-number-1810034-38-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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